Cas no 25233-46-9 (N-(3-methylphenyl)-3-oxobutanamide)

• Product Name: N-(3-methylphenyl)-3-oxobutanamide
• CAS No: 25233-46-9
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• MDL: MFCD00085869
• CID: 289171
• PubChem ID: 296092
• Update Time: 2025-06-08

N-(3-methylphenyl)-3-oxobutanamide Chemical and Physical Properties

Names and Identifiers

• Butanamide,N-(3-methylphenyl)-3-oxo-
• 3-OXO-N-M-TOLYL-BUTYRAMIDE
• N-(3-methylphenyl)-3-oxobutanamide
• 3-methylacetoacetanilide
• 3-oxo-N-m-tolylbutanamide
• AC1L6PM7
• AC1Q1K31
• Acetessigsaeure-m-toluidid
• acetoacetic acid m-toluidide
• CTK4F5255
• m-methylacetoacetanilide
• N-(3-methylphenyl)-3-oxo-butanamide
• N-m-Tolyl-acetoacetamid
• NSC165881
• SBB023566
• STK350647
• MFCD00085869
• AKOS000199925
• Z56887621
• DTXSID30304482
• EN300-04191
• MFAHORNLUJVSKK-UHFFFAOYSA-N
• [(3-fluorophenyl)amino](oxo)aceticacid
• 3-Oxo-N-(m-tolyl)butanamide
• NSC-165881
• N-(m-tolyl)-acetoacetamide
• META-ACETOACETOTOLUIDIDE
• CS-0219501
• 25233-46-9
• N~1~-(3-METHYLPHENYL)-3-OXOBUTANAMIDE
• SCHEMBL4858118
• SCHEMBL10699584
• N-(m-tolyl)-3-oxo-butanamide
• BBL040549
• G32318

• MDL： MFCD00085869
• Inchi： 1S/C11H13NO2/c1-8-4-3-5-10(6-8)12-11(14)7-9(2)13/h3-6H,7H2,1-2H3,(H,12,14)
• InChI Key： MFAHORNLUJVSKK-UHFFFAOYSA-N
• SMILES： O=C(CC(C)=O)NC1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 191.09469
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(3-methylphenyl)-3-oxobutanamide

Comprehensive Overview of N-(3-methylphenyl)-3-oxobutanamide (CAS No. 25233-46-9): Properties, Applications, and Industry Insights

N-(3-methylphenyl)-3-oxobutanamide (CAS No. 25233-46-9), also known as 3-Oxo-N-m-tolylbutyramide, is an organic compound with significant relevance in pharmaceutical and chemical research. This β-ketoamide derivative features a 3-methylphenyl group attached to a 3-oxobutanamide backbone, making it a versatile intermediate for synthesizing complex molecules. Its molecular formula, C₁₁H₁₃NO₂, and structural properties have garnered attention for applications in drug discovery and specialty chemicals.

In recent years, the demand for N-(3-methylphenyl)-3-oxobutanamide has surged due to its role in developing small-molecule inhibitors and bioactive compounds. Researchers frequently explore its potential in modulating enzymatic activity, particularly in kinase inhibition and metabolic pathway regulation. The compound’s keto-enol tautomerism further enhances its reactivity, enabling diverse synthetic transformations. Industry professionals often search for "CAS 25233-46-9 suppliers" or "3-oxobutanamide derivatives uses," reflecting its commercial and scientific value.

From a synthetic chemistry perspective, N-(3-methylphenyl)-3-oxobutanamide serves as a precursor for heterocyclic compounds like pyrazoles and isoxazoles, which are pivotal in agrochemicals and pharmaceuticals. Its electron-withdrawing carbonyl group facilitates nucleophilic additions, while the aromatic ring provides stability. These attributes align with trending topics such as "green chemistry alternatives" and "sustainable synthesis routes," where efficiency and minimal waste are prioritized.

Analytical characterization of CAS 25233-46-9 typically involves techniques like HPLC, NMR spectroscopy, and mass spectrometry. Purity thresholds (>98%) are critical for research-grade material, as impurities may affect downstream applications. Questions like "How to purify N-(3-methylphenyl)-3-oxobutanamide" or "25233-46-9 solubility data" are common in academic forums, underscoring the need for detailed technical data.

Beyond laboratories, N-(3-methylphenyl)-3-oxobutanamide intersects with material science, particularly in polymer crosslinking and coatings. Its ability to form hydrogen bonds makes it a candidate for smart materials design. As industries seek "high-performance additives," this compound’s thermal stability and compatibility with resins are increasingly studied.

Regulatory and safety profiles of 25233-46-9 emphasize proper handling under standard laboratory protocols. While not classified as hazardous, its storage conditions (e.g., inert atmosphere, low humidity) are frequently queried to ensure longevity. Environmental considerations also drive searches for "biodegradable amide compounds," positioning this molecule within broader sustainability discussions.

In conclusion, N-(3-methylphenyl)-3-oxobutanamide (CAS No. 25233-46-9) exemplifies the synergy between structural versatility and functional utility. Its applications span pharmaceutical intermediates, material engineering, and catalysis, aligning with global trends toward innovation and efficiency. Continued research into its derivatives will likely unlock further industrial potential.